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Compound Name: Epibenzomalvin E

Cat. No.: B15553332

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epibenzomalvin E is a fungal metabolite belonging to the benzomalvin class of compounds.[1]
Isolated from the fungus Penicillium sp., this natural product has garnered interest for its
unique chemical structure and potential biological activities.[1][2] This technical guide provides
a comprehensive overview of the known physical and chemical properties of Epibenzomalvin
E, detailed experimental protocols for its isolation and characterization, and an exploration of
its biological significance and potential therapeutic applications.

Physical and Chemical Properties

Epibenzomalvin E is a solid at room temperature and has a defined molecular structure. Its
key physicochemical properties are summarized in the table below.[1]
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Property Value Reference

(8)-7-((S)-
hydroxy(phenyl)methyl)-6-

Formal Name methyl-6,7-dihydrobenzo[2][3] [1]
[4][5]diazepino[2,1-
b]quinazoline-5,13-dione

Molecular Formula C24H19N303 [1]
Formula Weight 397.4 g/mol [1]
Appearance Solid [1]
Purity >95% [1]
Origin Fungus/Penicillium sp. [1112]
Storage Temperature -20°C [1]

Experimental Protocols

Isolation of ()-Benzomalvins E from Penicillium sp.
SYPF 8411[2]

Fungal Culture: The fungus Penicillium sp. SYPF 8411, isolated from the rhizosphere soil of
Codonopsis clematidea, was cultured on a solid medium.

Extraction: The solid cultures were extracted to yield a crude extract.

Chromatographic Separation: The crude extract was subjected to various chromatographic
techniques to isolate the individual compounds. This process yielded a pair of epimeric
derivatives, (+) Benzomalvins E (Epibenzomalvin E) and (-) Benzomalvins E, along with
other known benzomalvins.

Structural Elucidation[2]

The chemical structure of Epibenzomalvin E was determined using a combination of

spectroscopic and crystallographic methods:
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» High-Resolution Electrospray lonization Time-of-Flight Mass Spectrometry (HR-ESI-TOF-
MS): This technique was used to determine the precise molecular weight and elemental
composition of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed 1D and 2D NMR experiments
were conducted to elucidate the planar structure and establish the connectivity of atoms
within the molecule.

o X-ray Crystallography: Single-crystal X-ray diffraction analysis was employed to definitively
establish the absolute configuration of (+) Benzomalvins E (Epibenzomalvin E).

Biological Activity and Potential Applications

The benzomalvin family of compounds, including Epibenzomalvin E, has demonstrated
notable biological activities.

Substance P Inhibition

Benzomalvins have been identified as inhibitors of substance P, a neuropeptide involved in
pain transmission and inflammation.[6][7] This suggests potential therapeutic applications in
pain management and inflammatory disorders.

Anticancer Potential

Recent studies have highlighted the anticancer properties of benzomalvin derivatives. They
have been shown to exhibit cytotoxic effects against cancer cell lines.[6] Specifically,
Epibenzomalvin E, along with other benzomalvins, has been found to enhance the cytotoxic
capability of the chemotherapeutic drug 5-fluorouracil against A549 lung cancer cells.[2] This
synergistic effect suggests a potential role for Epibenzomalvin E in combination cancer
therapies.

The proposed mechanism for this enhanced cytotoxicity involves the inhibition of Indoleamine
2,3-dioxygenase (IDO), an enzyme that is often overexpressed in cancer cells and contributes
to immune evasion.[2] By inhibiting IDO, benzomalvins may help to restore the immune
response against tumor cells.
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Below is a diagram illustrating the logical relationship of Epibenzomalvin E's potential in
cancer therapy.

Logical Workflow of Epibenzomalvin E in Enhancing Chemotherapy
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Logical relationship of Epibenzomalvin E's therapeutic potential.

Conclusion

Epibenzomalvin E is a fascinating natural product with a well-defined chemical structure and
promising biological activities. Its ability to enhance the efficacy of conventional chemotherapy
agents opens up new avenues for research in cancer treatment. Further studies are warranted
to fully elucidate its mechanism of action and to explore its therapeutic potential in a clinical
setting. The detailed experimental protocols provided in this guide serve as a valuable resource
for researchers aiming to further investigate this intriguing fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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